(E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-thiophen-3-yl-1-(4-thiophen-2-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H17NOS2/c18-16(4-3-13-7-11-19-12-13)17-8-5-14(6-9-17)15-2-1-10-20-15/h1-4,7,10-12,14H,5-6,8-9H2/b4-3+
• InChI Key: DSOWZZDYXKVGSO-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)C(=O)C=CC3=CSC=C3
• Isomeric SMILES: C1CN(CCC1C2=CC=CS2)C(=O)/C=C/C3=CSC=C3
• Molecular Formula: C16H17NOS2
• Molecular Weight: 303.4 g/mol
• CAS No.: 1396892-53-7

Description

(E)-1-(4-(Thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one is a chalcone derivative characterized by a piperidine ring substituted at the 4-position with a thiophen-2-yl group and a propen-1-one moiety linked to a thiophen-3-yl group. Its structural uniqueness lies in the dual thiophene substitution, which may enhance electronic properties and biological interactions compared to mono-substituted analogs. Chalcones are renowned for their pharmacological versatility, including antimicrobial, anticancer, and antiviral activities .

Biological Activity

(E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one, a compound with a complex structure, has gained attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, anti-inflammatory, and antimicrobial properties based on diverse research findings.

Chemical Structure and Properties

The compound has the following molecular formula and weight:

• Molecular Formula : C$_{17}$H$_{18}$N$_{2}$O$_{1}$S$_{2}$
• Molecular Weight : 314.46 g/mol

The structure features a piperidine ring linked to thiophene moieties, which are known for their biological activity.

Anticancer Activity

Research indicates that (E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one exhibits significant anticancer properties.

Case Study: In Vitro Studies
In vitro studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines. For instance:

• PC-3 (Prostate Cancer) : Growth inhibition of approximately 30% was observed.
• HT-29 (Colorectal Cancer) : Showed a growth inhibition rate of 37.13%.

The compound's mechanism of action appears to involve apoptosis induction and cell cycle arrest, particularly in the G2 phase .

Table 1: Anticancer Activity Against Various Cell Lines

Cell Line	Growth Inhibition (%)	IC50 (µM)
PC-3	30.46	12.5
HT-29	37.13	15.0
T-47D	44.14	10.0
NCI-H23	69.69	8.0

Anti-inflammatory Activity

The compound also shows promising anti-inflammatory effects, which can be attributed to its ability to inhibit cyclooxygenase enzymes (COX).

Research Findings
In vitro evaluations indicated that derivatives of this compound exhibited potent COX inhibition with an IC50 value significantly lower than that of traditional anti-inflammatory drugs like celecoxib .

Table 2: COX Inhibition Potency

Compound	COX Inhibition IC50 (µM)
(E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one	0.23 ± 0.16
Celecoxib	0.41 ± 0.28

Antimicrobial Activity

Preliminary studies have also reported antimicrobial properties against various bacterial strains.

Case Study: Antibacterial Testing
The compound was tested against Gram-positive and Gram-negative bacteria, showing notable growth inhibition against:

• Staphylococcus aureus
• Escherichia coli

Table 3: Antimicrobial Activity Results

Bacterial Strain	Growth Inhibition Zone (mm)
Staphylococcus aureus	14
Escherichia coli	12

Mechanistic Insights

Molecular docking studies suggest that the compound interacts favorably with target proteins involved in cancer cell proliferation and inflammation pathways. The presence of sulfur in thiophene rings may enhance binding affinity through additional hydrogen bonding interactions with active sites on target enzymes .

Scientific Research Applications

The compound exhibits a range of biological activities, making it valuable for research in drug development:

• Anticancer Activity : Studies have shown that chalcone derivatives can inhibit cancer cell proliferation. The presence of thiophene groups enhances the compound's interaction with biological targets, which may lead to apoptosis in cancer cells.
• Antimicrobial Properties : The compound has demonstrated antimicrobial activity against various bacterial strains. Its ability to disrupt microbial membranes contributes to its effectiveness as an antibacterial agent.
• Anti-inflammatory Effects : Research indicates that this compound may modulate inflammatory pathways, suggesting potential applications in treating inflammatory diseases.
• Neuroprotective Effects : Preliminary studies suggest that the compound may protect neuronal cells from oxidative stress, indicating its potential in neurodegenerative disease research.

Case Study 1: Anticancer Research

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of chalcone derivatives, including (E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one, and evaluated their cytotoxic effects on human cancer cell lines. The results indicated that this compound exhibited significant cytotoxicity against breast cancer cells, with an IC50 value comparable to established chemotherapeutic agents .

Case Study 2: Antimicrobial Activity

A research article in Pharmaceutical Biology examined the antimicrobial properties of various thiophene-containing compounds. The study found that (E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a lead compound for developing new antibiotics .

Case Study 3: Neuroprotection

Research published in Neuroscience Letters explored the neuroprotective effects of several piperidine derivatives. The study highlighted that (E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one significantly reduced oxidative stress markers in neuronal cell cultures, indicating its potential therapeutic role in neurodegenerative conditions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Heterocyclic Substitutions

Thiophene Position and Bioactivity

• (E)-1-(2-Hydroxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one ():
  • Lacks the piperidine ring but shares the thiophen-2-yl substituent.
  • Exhibits antibacterial activity against S. aureus and E. coli, suggesting thiophene’s role in disrupting bacterial membranes .
• (E)-3-(Thiophen-2-yl)-1-(thiophen-3-yl)prop-2-en-1-one ():
  • Serves as a precursor for pyrimidin-2-amine analogs.
  • Highlights the utility of thiophene-substituted chalcones in synthesizing heterocyclic compounds .

Piperidine/Piperazine Derivatives

• (E)-3-(4-Fluorophenyl)-1-(4-(furan-2-carbonyl)piperazin-1-yl)prop-2-en-1-one ():
  • Replaces thiophene with a furan-carbonyl-piperazine group.
  • Demonstrates the impact of heterocycle choice on solubility and target selectivity .
• (E)-1-[4-(5-Amino-1,2-oxazol-3-yl)piperidin-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one (): Features an amino-oxazole-piperidine group, emphasizing the role of electron-rich substituents in binding interactions .

Antibacterial and Antiviral Activity

• Chalcone-Triazole Hybrids ():
  • Compound I-16 [(E)-1-(4-(3-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)-1H-1,2,3-triazol-1-yl)propoxy)phenyl)-3-(thiophen-2-yl)prop-2-en-1-one] shows a melting point of 104–106°C, indicating distinct crystallinity compared to the target compound. Hybrid structures often exhibit enhanced antibacterial potency due to triazole-thiol interactions .
• Piperidin-1-ylquinolin-3-yl Prop-2-en-1-one Derivatives (): Binding scores of −9.89 to −10.44 kcal/mol against SARS-CoV-2’s 6LU7 protease suggest chalcone-piperidine hybrids are promising antiviral leads .

Cytotoxic and Docking Studies

• 3h and 4b ():
  • Docking scores of −8.825 and −6.388 highlight the importance of substituents like chloro and methoxyphenyl in enhancing ligand-protein interactions .
• Benzo[b]thiophen-3-yl Derivatives ():
  • Compounds 8–10 with fluorophenyl or methoxyphenyl groups show HRMS-confirmed structures, underscoring synthetic reproducibility for structure-activity studies .